Cas no 13152-89-1 (1,2,3,4-Tetrahydrophthalazine)

1,2,3,4-Tetrahydrophthalazine is a heterocyclic compound featuring a partially saturated phthalazine core structure. This intermediate is of interest in organic synthesis and pharmaceutical research due to its versatility as a building block for more complex molecules. Its partially reduced ring system offers distinct reactivity compared to fully aromatic analogs, enabling selective functionalization. The compound’s stability and manageable handling properties make it suitable for use in controlled reactions, such as hydrogenation or substitution processes. Researchers value 1,2,3,4-tetrahydrophthalazine for its potential in developing pharmacologically active compounds, particularly in the exploration of central nervous system (CNS) targets or enzyme inhibitors. Proper storage under inert conditions is recommended to maintain purity.
1,2,3,4-Tetrahydrophthalazine structure
1,2,3,4-Tetrahydrophthalazine structure
Product Name:1,2,3,4-Tetrahydrophthalazine
CAS No:13152-89-1
MF:C8H10N2
MW:134.178401470184
MDL:MFCD19707077
CID:119346
PubChem ID:83184
Update Time:2025-06-07

1,2,3,4-Tetrahydrophthalazine Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydrophthalazine
    • Phthalazine,1,2,3,4-tetrahydro-
    • 1,2,3,4-Tetrahydrophthalazin
    • 1,2,3,4-tetrahydro-phthalazine
    • tetrahydrophthalazine
    • Einecs 236-093-1
    • NS00024166
    • (D)-4-Iodophenylalanine
    • A927755
    • Phthalazine, 1,2,3,4-tetrahydro-
    • DTXSID30157096
    • 1,2,3,4-Tetrahydrophthalazine #
    • FT-0709496
    • EN300-225340
    • A13314
    • SCHEMBL214465
    • 13152-89-1
    • Benzo(4,5)pyridazine, tetrahydro-
    • 60789-87-9 (Hydrochloride)
    • MDL： MFCD19707077
    • Inchi： 1S/C8H10N2/c1-2-4-8-6-10-9-5-7(8)3-1/h1-4,9-10H,5-6H2
    • InChI Key： STIWEDICJHIFJT-UHFFFAOYSA-N
    • SMILES： N1CC2C=CC=CC=2CN1

Computed Properties

  • Exact Mass: 134.08400
  • Monoisotopic Mass: 134.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.045
  • Boiling Point: 233.4°Cat760mmHg
  • Flash Point: 99.9°C
  • PSA: 24.06000
  • LogP: 1.45200

1,2,3,4-Tetrahydrophthalazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3,4-Tetrahydrophthalazine Pricemore >>

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1,2,3,4-Tetrahydrophthalazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13152-89-1)1,2,3,4-Tetrahydrophthalazine
Order Number:A927755
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:52
Price ($):186.0/558.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13152-89-1)1,2,3,4-Tetrahydrophthalazine
A927755
Purity:99%/99%
Quantity:1g/5g
Price ($):186.0/558.0
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